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Compound of Interest

Compound Name:
(4-Bromonaphthalen-1-

yl)methanol

Cat. No.: B1281211 Get Quote

An In-depth Technical Guide on (4-Bromonaphthalen-1-yl)methanol: Molecular Weight and

Formula

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is paramount. This guide provides a focused overview of

the molecular weight and chemical formula for (4-Bromonaphthalen-1-yl)methanol, a key

intermediate in various synthetic applications.

Core Molecular Data
(4-Bromonaphthalen-1-yl)methanol is an organic compound featuring a naphthalene core

substituted with a bromine atom and a hydroxymethyl group.[1] The precise arrangement of

these functional groups dictates its chemical reactivity and physical properties. The key

molecular identifiers are summarized below.

Property Value

Molecular Formula C₁₁H₉BrO[1]

Molecular Weight 237.09 g/mol [1][2]

CAS Number 56052-26-7[1][3][4][5]
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Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates

this straightforward logical progression.

Logical relationship for (4-Bromonaphthalen-1-yl)methanol

Compound Name:
(4-Bromonaphthalen-1-yl)methanol

Molecular Formula:
C₁₁H₉BrO

Determines Molecular Weight:
237.09 g/mol

Calculated from

Click to download full resolution via product page

Molecular property derivation pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (4-Bromonaphthalen-1-
yl)methanol are crucial for its application in research and development.

Synthesis of (4-Bromonaphthalen-1-yl)methanol:

A common method for the synthesis of (4-Bromonaphthalen-1-yl)methanol involves the

reduction of 4-bromonaphthalene-1-carboxylic acid.

Reactants: 4-bromonaphthalene-1-carboxylic acid, borane (BH₃), Tetrahydrofuran (THF).

Procedure:

Dissolve 4-bromonaphthalene-1-carboxylic acid in anhydrous THF in a reaction vessel

under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add a solution of borane in THF to the cooled carboxylic acid solution with

continuous stirring.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by Thin Layer

Chromatography).

Quench the reaction by the slow addition of water or a dilute acid.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield the crude product.

Purify the crude product by column chromatography or recrystallization to obtain pure (4-
Bromonaphthalen-1-yl)methanol.

Characterization:

The identity and purity of the synthesized (4-Bromonaphthalen-1-yl)methanol can be

confirmed using various analytical techniques.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure by

analyzing the chemical shifts and coupling constants of the hydrogen (¹H NMR) and carbon

(¹³C NMR) atoms.

Mass Spectrometry (MS): To determine the molecular weight of the compound by measuring

the mass-to-charge ratio of its ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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